2-(5-chloro-1H-indol-3-yl)-N-[cyano(oxolan-3-yl)methyl]acetamide

• IUPAC Name: 2-(5-chloro-1H-indol-3-yl)-N-[cyano(oxolan-3-yl)methyl]acetamide
• InChI: InChI=1S/C16H16ClN3O2/c17-12-1-2-14-13(6-12)11(8-19-14)5-16(21)20-15(7-18)10-3-4-22-9-10/h1-2,6,8,10,15,19H,3-5,9H2,(H,20,21)
• InChI Key: RFZBRIMXJASPHO-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1C(C#N)NC(=O)CC2=CNC3=C2C=C(C=C3)Cl
• Molecular Formula: C16H16ClN3O2
• Molecular Weight: 317.77 g/mol

Description

2-(5-chloro-1H-indol-3-yl)-N-[cyano(oxolan-3-yl)methyl]acetamide, also known as Cpd-1, is a synthetic compound that has been studied for its potential use in cancer treatment. The compound has shown promising results in preclinical studies, and researchers are continuing to investigate its potential applications.

Mechanism of Action

2-(5-chloro-1H-indol-3-yl)-N-[cyano(oxolan-3-yl)methyl]acetamide works by inhibiting the activity of the protein Dishevelled-2 (Dvl2), which is a key component of the Wnt/β-catenin signaling pathway. By blocking Dvl2, 2-(5-chloro-1H-indol-3-yl)-N-[cyano(oxolan-3-yl)methyl]acetamide prevents the pathway from being activated and reduces the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-(5-chloro-1H-indol-3-yl)-N-[cyano(oxolan-3-yl)methyl]acetamide has a selective inhibitory effect on the Wnt/β-catenin signaling pathway, without affecting other cellular processes. This selectivity makes it a promising candidate for cancer treatment, as it has the potential to target cancer cells specifically and spare healthy cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(5-chloro-1H-indol-3-yl)-N-[cyano(oxolan-3-yl)methyl]acetamide in lab experiments is its selectivity for the Wnt/β-catenin signaling pathway, which allows researchers to study the effects of inhibiting this pathway specifically. However, one limitation is that 2-(5-chloro-1H-indol-3-yl)-N-[cyano(oxolan-3-yl)methyl]acetamide has not yet been tested in clinical trials, so its safety and efficacy in humans is still unknown.

Future Directions

There are several potential future directions for research on 2-(5-chloro-1H-indol-3-yl)-N-[cyano(oxolan-3-yl)methyl]acetamide. One area of interest is in combination therapy, where 2-(5-chloro-1H-indol-3-yl)-N-[cyano(oxolan-3-yl)methyl]acetamide could be used in conjunction with other drugs to enhance its effectiveness. Additionally, further studies are needed to determine the optimal dosage and administration of 2-(5-chloro-1H-indol-3-yl)-N-[cyano(oxolan-3-yl)methyl]acetamide, as well as its potential use in different types of cancer. Finally, researchers are also investigating the potential use of 2-(5-chloro-1H-indol-3-yl)-N-[cyano(oxolan-3-yl)methyl]acetamide in other diseases and conditions, such as Alzheimer's disease and osteoporosis.

Synthesis Methods

The synthesis of 2-(5-chloro-1H-indol-3-yl)-N-[cyano(oxolan-3-yl)methyl]acetamide involves several steps, including the reaction of 5-chloroindole with 3-hydroxypropanenitrile, followed by the addition of acetic anhydride and sodium acetate. The resulting compound is then treated with cyanogen bromide and triethylamine to form the final product, 2-(5-chloro-1H-indol-3-yl)-N-[cyano(oxolan-3-yl)methyl]acetamide.

Scientific Research Applications

2-(5-chloro-1H-indol-3-yl)-N-[cyano(oxolan-3-yl)methyl]acetamide has been studied for its potential use in cancer treatment, specifically in targeting the Wnt/β-catenin signaling pathway. This pathway is involved in the development and progression of many types of cancer, and inhibiting it could be a promising therapeutic strategy.